Cucurbit[7]uril-based carbon dots for recognizing histamine†

Chemical Communications Pub Date: 2023-11-01 DOI: 10.1039/D3CC03750A

Abstract

Fluorescent carbon quantum dots (CQDs) were synthesized from cucurbit[7]uril (Q[7]) and 2,2-bis(hydroxymethyl)propionic (DMPA) by a hydrothermal method. The Q[7]–DMPA complex was confirmed by X-ray crystallography. The CQDs showed blue fluorescence, photostability, and ionic strength stability. They were used to detect histamine with a low limit of 2.33 × 10−6 M.

Graphical abstract: Cucurbit[7]uril-based carbon dots for recognizing histamine
Cucurbit[7]uril-based carbon dots for recognizing histamine†
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